Cas no 226711-11-1 (Benzenesulfonic acid,6-amino-3-methyl-2-nitro-)

• Product name: Benzenesulfonic acid,6-amino-3-methyl-2-nitro-
• CAS No: 226711-11-1
• MF: C₇H₈N₂O₅S
• MW: 232.21382
• CID: 244861
• PubChem ID: 2762521

Benzenesulfonic acid,6-amino-3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,6-amino-3-methyl-2-nitro-
• 4-AMINO-2-NITRO-3-TOLUENESULFONIC ACID
• 6-amino-3-methyl-2-nitrobenzenesulfonic acid
• 4-Amino-2-nitrotoluene-3-sulfonic acid
• 226711-11-1
• PHENCYCLIDINEHYDROCHLORIDE
• DTXSID10376283
• SCHEMBL1755097
• FT-0617470

• Inchi： InChI=1S/C7H8N2O5S/c1-4-2-3-5(8)7(15(12,13)14)6(4)9(10)11/h2-3H,8H2,1H3,(H,12,13,14)
• InChI Key： OTVUVZCOLDTZOY-UHFFFAOYSA-N
• SMILES： NC1C(S(O)(=O)=O)=C([N+]([O-])=O)C(C)=CC=1

Computed Properties

• Exact Mass: 232.01500
• Monoisotopic Mass: 232.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.628
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.639
• PSA: 134.59000
• LogP: 2.91730